5-Dimethylaminomethyl-2-methoxybenzyl alcohol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: [5-[(dimethylamino)methyl]-2-methoxyphenyl]methanol
• InChI: InChI=1S/C11H17NO2/c1-12(2)7-9-4-5-11(14-3)10(6-9)8-13/h4-6,13H,7-8H2,1-3H3
• InChI Key: IWKNFHHPZCQSKO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC(=C(C=C1)OC)CO

Description

5-Dimethylaminomethyl-2-methoxybenzyl alcohol is a useful research compound. Its molecular formula is C11H17NO2 and its molecular weight is 195.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Successive reaction of 3-bromo-4-methoxy-N,N-dimethylbenzylamine with magnesium and formaldehyde (in a similar manner to Example 7) gave 5-dimethylaminomethyl-2-methoxybenzyl alcohol, m.p. 67°-69°, which was heated under reflux for 4 hours with cysteamine hydrochloride in acetic acid to give, after basification and chloroform extraction, 2-(5-dimethylaminomethyl-2-methoxybenzylthio)ethylamine, as an oil. This oil was heated under reflux with 1.1 molar equivalents of 2-nitroamino-5-(3-pyridylmethyl)-4-pyrimidone in ethanol for 28 hours to give 2-[2-(5-dimethylaminomethyl-2-methoxybenzylthio)-ethylamino]-5-(3-pyridylmethyl)-4-pyrimidone which was treated with hydrogen chloride in ethanol and purified as the trihydrochloride salt m.p. 232°-235° (recrystallised from methanol-ethanol).